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Compound of Interest

Compound Name:
1-[3-(5-

Pyrimidinyl)phenyl]ethanone

Cat. No.: B13207727

Get Quote

Executive Summary & Operational Directive
Immediate Action: Treat 1-[3-(5-Pyrimidinyl)phenyl]ethanone (CAS 893737-14-9) as a

Hazardous Organic Substance with potential bioactive properties.

Unlike common solvents, this compound is a pharmacophore building block (pyrimidine-phenyl-

ketone scaffold). It poses a risk not just from chemical reactivity, but from potential biological

activity (e.g., kinase inhibition). Do not dispose of via municipal waste or sink drainage.

Disposal Method: High-Temperature Incineration (HTI) is the mandatory disposal route to

ensure thermal destruction of the heterocyclic ring system.

Chemical Profile & Hazard Identification
Before disposal, you must accurately characterize the waste stream. This compound is typically

a solid intermediate.
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Parameter Data Operational Implication

Chemical Name
1-[3-(5-

Pyrimidinyl)phenyl]ethanone
Official manifest name.

CAS Number 893737-14-9
Use for waste

profiling/inventory.

Molecular Formula C₁₂H₁₀N₂O

High nitrogen content;

generates NOx upon

combustion.

Physical State Solid (Powder/Crystalline)
Requires solid waste drums

(fiber or poly).

Hazards (GHS)

Warning (Inferred) H302

(Harmful if swallowed)

H315/H319 (Irritant)

Handle with standard PPE

(Nitrile gloves, safety glasses).

Reactivity
Stable; Incompatible with

Strong Oxidizers

Segregate from nitric acid or

peroxides in waste storage.

Scientist's Note: Because this is a research intermediate, full toxicological data (LD50) may be

unavailable. Apply the Universal Precaution Principle: Assume the compound is potent and toxic

until proven otherwise.

Pre-Disposal Protocol: The "Quench & Package"
System
This protocol ensures the safety of the waste handler and the stability of the waste container.

Step 1: Waste Stream Segregation
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Solid Waste: Pure compound, contaminated weighing boats, and solid spill cleanup materials

must go into Solid Organic Waste.

Liquid Waste (Mother Liquor): If the compound is dissolved in solvents (e.g., DMSO,

Methanol), it must be disposed of as Non-Halogenated Organic Solvent Waste.

Crucial Check: Does your solvent contain Dichloromethane (DCM)? If yes, move to

Halogenated Waste.

Step 2: Packaging & Labeling
Primary Container: Place solid waste in a clear, sealable polyethylene bag (minimum 2 mil

thickness) or a screw-top glass jar.

Secondary Containment: Place the sealed primary container into the lab's Satellite

Accumulation Area (SAA) drum.

Labeling:

Do not simply write "Chemical Waste."

Required Text: "Hazardous Waste - 1-[3-(5-Pyrimidinyl)phenyl]ethanone - Toxic/Irritant."

Constituents: If in solution, list the solvent % (e.g., "95% Methanol, 5% Pyrimidinyl-

ethanone").

Disposal Workflow (Visualized)
The following diagram outlines the chain of custody from the laboratory bench to final thermal

destruction.
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(Generation)
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Double Bagged
Labeled EHS / Central Storage
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Click to download full resolution via product page

Figure 1: Chain of custody for hazardous pharmaceutical intermediates. Note the critical

segregation step at the bench level.

Regulatory Compliance (RCRA/EPA)
To ensure your facility remains compliant with federal regulations:

Waste Coding:

This specific compound is not P-listed or U-listed by the EPA.

Classification: It falls under Non-Regulated Hazardous Waste (unless it exhibits

ignitability). However, corporate EHS policies usually mandate treating it as D001 (if in

flammable solvent) or generally "Hazardous" due to toxicity.

Best Practice: Assign a waste profile that mandates Incineration (Fuel Blending is

acceptable if in high-BTU solvent).

Empty Containers:

Containers that held this compound must be Triple Rinsed with a solvent capable of

dissolving the residue (e.g., Acetone or Methanol).

Rinsate Disposal: The rinse solvent must be collected as Hazardous Liquid Waste.

Defacing: Cross out the original label before discarding the empty bottle into glass trash.

Emergency Contingencies
Scenario: Benchtop Spill (Solid Powder)

Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Wear nitrile gloves, lab coat, and N95/P100 respirator (powder inhalation risk).

Contain: Cover spill with damp paper towels to prevent dust generation.
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Clean: Wipe up carefully. Place all towels and debris into a hazardous waste bag.

Wash: Clean the surface with soap and water; dispose of the sponge as hazardous waste.

Scenario: Skin Exposure

Mechanism: Pyrimidines can be skin irritants and potential sensitizers.

Action: Wash with soap and water for 15 minutes.[1] Do not use ethanol (increases skin

absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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